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Compound of Interest

Compound Name:
Sodium 4,4'-(propane-2,2-

diyl)diphenolate

CAS No.: 2444-90-8

Cat. No.: B152877

Get Quote

Introduction

Bisphenol A (BPA) is a widely used industrial chemical that serves as a monomer for the

production of polycarbonate plastics and epoxy resins. The corresponding bisphenol A

disodium salt is a key intermediate in many of these polymerization processes, often generated

in situ. A thorough understanding of its spectroscopic characteristics is crucial for researchers,

scientists, and professionals involved in polymer chemistry and drug development for reaction

monitoring, quality control, and structural elucidation. This technical guide provides a

comprehensive overview of the available spectroscopic data for bisphenol A disodium salt,

including Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and Mass

Spectrometry (MS), along with detailed experimental protocols for its synthesis. Due to the

nature of its use as an intermediate, complete spectroscopic data for the isolated disodium salt

is not extensively published. Therefore, where direct data for the salt is unavailable, data for the

parent compound, bisphenol A, is provided for comparative analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy is a powerful tool for elucidating the molecular structure of organic

compounds. The formation of the disodium salt from bisphenol A leads to distinct changes in

the chemical shifts of the protons and carbons, particularly those in proximity to the phenolic

oxygen atoms.

¹H NMR Data
The proton NMR spectrum of bisphenol A disodium salt is characterized by the disappearance

of the phenolic hydroxyl proton signal and a slight upfield shift of the aromatic protons

compared to the parent compound.

Compound Proton Type
Chemical Shift (δ) in

ppm
Solvent

Bisphenol A Methyl (-CH₃) ~1.53 DMSO-d₆

Aromatic (Ar-H) 6.64 and 6.97 DMSO-d₆

Hydroxyl (-OH) ~9.13 DMSO-d₆

Bisphenol A Disodium

Salt
Methyl (-CH₃) ~1.53 DMSO-d₆

Aromatic (Ar-H) 6.64 and 6.97[1] DMSO-d₆

Phenolic Proton Absent[1] DMSO-d₆

¹³C NMR Data
Specific ¹³C NMR data for bisphenol A disodium salt is not readily available in the literature.

However, based on the principles of NMR spectroscopy, the deprotonation of the hydroxyl

groups to form the phenoxide is expected to cause a significant downfield shift for the carbon

atom directly attached to the oxygen (C-O) and slight shifts for the other aromatic carbons. For

reference, the ¹³C NMR data for bisphenol A is provided below.
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Compound Carbon Type
Chemical Shift (δ) in

ppm
Solvent

Bisphenol A Methyl (-CH₃) 31.5 CDCl₃

Quaternary (-C(CH₃)₂) 42.0 CDCl₃

Aromatic (C-H) 114.9, 128.2 CDCl₃

Aromatic (C-C) 143.9 CDCl₃

Aromatic (C-O) 153.6 CDCl₃

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify functional groups within a molecule. The most significant

change in the IR spectrum upon formation of bisphenol A disodium salt from bisphenol A is the

disappearance of the broad O-H stretching vibration of the phenolic hydroxyl group.

Compound Functional Group Wavenumber (cm⁻¹)

Bisphenol A O-H stretch (phenolic) ~3300-3500 (broad)

C-H stretch (aromatic) ~3000-3100

C-H stretch (aliphatic) ~2850-3000

C=C stretch (aromatic) ~1500-1600

C-O stretch (phenolic) ~1200-1250

Bisphenol A Disodium Salt O-H stretch Absent

C=C stretch (aromatic) 1508-1611[2]

C-H bend (aliphatic) 1365-1465[2]

C-O stretch (phenoxide) 1050-1300[2]

Mass Spectrometry (MS)
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Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its

fragments. Direct mass spectrometry of the non-volatile bisphenol A disodium salt is

uncommon. The data presented here is for the parent compound, bisphenol A. For the

disodium salt, one would expect to observe the dianion at m/z corresponding to [M-2Na]²⁻

under appropriate negative ion mode conditions, or adduct ions in other modes. The exact

mass of bisphenol A disodium salt is 272.07 g/mol .[3]

Compound Ion m/z Method

Bisphenol A [M]⁺ 228 Electron Ionization

[M-CH₃]⁺ 213 Electron Ionization

Experimental Protocols
The synthesis of bisphenol A disodium salt is typically achieved by reacting bisphenol A with a

sodium base in a suitable solvent.

Synthesis of Bisphenol A Disodium Salt
Materials:

Bisphenol A (1 equivalent)

Sodium hydroxide (2 equivalents)

Isopropyl alcohol

Procedure:[4]

Charge a three-necked flask with bisphenol A, sodium hydroxide, and isopropyl alcohol.

Bubble nitrogen gas through the mixture to remove oxygen from the flask.

Heat the mixture to 60°C and allow it to react for 1 hour, during which a precipitate will form.

Filter the precipitate under a nitrogen atmosphere.
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Wash the precipitate twice with hot isopropyl alcohol.

Dry the resulting bis-sodium salt of bisphenol A under reduced pressure at 200°C for 3

hours.

Diagrams
Spectroscopic Analysis Workflow
The following diagram illustrates a general workflow for the spectroscopic characterization of a

chemical compound like bisphenol A disodium salt.
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Caption: General workflow for spectroscopic analysis.

Relationship between Bisphenol A and its Disodium Salt
This diagram illustrates the chemical transformation and the key spectroscopic changes

observed.
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Key Spectroscopic Changes

Bisphenol A
(C₁₅H₁₆O₂)

Bisphenol A Disodium Salt
(C₁₅H₁₄Na₂O₂)

+ 2 NaOH

¹H NMR: -OH peak disappears IR: O-H stretch disappears
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Caption: Transformation and key spectroscopic changes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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